1-(Benzo[d][1,3]dioxol-5-yl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Benzo[d][1,3]dioxol-5-yl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea is a useful research compound. Its molecular formula is C23H27N3O5 and its molecular weight is 425.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Recent research has focused on the antioxidant potential of related heterocyclic compounds. For instance, derivatives of coumarin substituted with heterocyclic compounds demonstrated significant antioxidant activities. These compounds were prepared in a dioxin-ethanol medium and characterized through various analytical methods. Their ability to scavenge free radicals was compared to standard antioxidants, with one derivative showing 80% DPPH radical scavenging activity at a concentration of 1000 μg/mL, indicating high antioxidant activities similar to vitamin C under the same conditions (Abd-Almonuim et al., 2020).
Synthetic and Structural Insights
Another aspect of research involves the synthesis and structural analysis of related polycyclic systems containing benzodiazepine and isoindolinone fragments. These studies provide insights into novel fused pentacyclic systems and their potential applications. The structures of these compounds were confirmed using X-ray diffraction, highlighting their importance in the development of new materials with potential pharmacological applications (Ukhin et al., 2011).
Catalytic Applications
Research into the gold-catalyzed cycloaddition reactions has also been a significant area of interest. Benzo[d]isoxazoles, for example, were found to act as novel nucleophiles in gold-catalyzed [5 + 1] or [5 + 2] cycloaddition reactions with ynamides, providing a concise and chemoselective access to polysubstituted compounds. These findings suggest potential applications in catalysis and synthetic chemistry, demonstrating the versatility of related heterocyclic compounds in facilitating complex reactions (Xu et al., 2018).
Drug Metabolism Studies
The metabolism of drugs, including vasopressin V2 receptor antagonists, has been explored through enantioselective synthesis studies. These studies focus on the synthesis of optical isomers of specific compounds and their metabolites via lipase-catalyzed transesterification. Such research offers valuable insights into drug metabolism and the development of more effective therapeutic agents (Matsubara et al., 2000).
Nonlinear Optical (NLO) Properties
The exploration of novel benzimidazole fused-1,4-oxazepines has shown promising results in the field of materials science, particularly regarding their nonlinear optical (NLO) properties. These compounds were synthesized and characterized using various techniques, including spectroscopic and X-ray diffraction studies. Computational analyses revealed that some of these compounds exhibit significant NLO properties, suggesting their potential use in optical and electronic applications (Almansour et al., 2016).
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O5/c1-14(2)11-26-17-9-15(5-7-18(17)29-12-23(3,4)21(26)27)24-22(28)25-16-6-8-19-20(10-16)31-13-30-19/h5-10,14H,11-13H2,1-4H3,(H2,24,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOLGWWFNUGUMBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(C=CC(=C2)NC(=O)NC3=CC4=C(C=C3)OCO4)OCC(C1=O)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.